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Compound of Interest

Compound Name: Trioctylamine

Cat. No.: B072094 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety protocols and handling precautions for all laboratory chemicals is paramount. This

guide provides a comprehensive overview of the safety data for Trioctylamine, tailored to a

technical audience to ensure safe laboratory practices.

Section 1: Chemical Identification and Properties
Trioctylamine is a tertiary amine that is practically insoluble in water and presents as a

colorless to light yellow liquid.[1] It is crucial to understand its physical and chemical properties

to handle it safely.

Property Value

CAS Number 1116-76-3

Molecular Formula C24H51N

Molecular Weight 353.67 g/mol

Boiling Point 365-367 °C

Melting Point -34 °C

Flash Point 168 °C (closed cup)

Density 0.809 g/mL at 25 °C

Refractive Index n20/D 1.449
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Source: Sigma-Aldrich, Ataman Kimya[2]

Section 2: Hazard Identification and Classification
Trioctylamine is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).[3]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2
H319: Causes serious eye

irritation

Reproductive Toxicity 1B
H360FD: May damage fertility.

May damage the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Source: ECHEMI[3]

Signal Word: Danger[3]

Hazard Pictograms:

Health Hazard

Irritant

Environmental Hazard

Section 3: Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize the risks associated with Trioctylamine.

3.1 Engineering Controls:

Work in a well-ventilated area.[3] Local exhaust ventilation is recommended to control

airborne exposures.

3.2 Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential for

handling Trioctylamine.

Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.[3]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat or chemical-resistant apron.[3]

Respiratory Protection

If ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.[3]

3.3 General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory.[5]

Wash hands thoroughly after handling.[5]

3.4 Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials such as strong oxidizing agents and acids.[4]

Store locked up.[3]

Section 4: Experimental Workflow for Safe Handling
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The following diagram illustrates a standard workflow for safely handling Trioctylamine in a

research setting.

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Work Area

Transfer Chemical

Perform Experiment

Decontaminate Surfaces

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Standard operating procedure for handling Trioctylamine.

Section 5: First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[3]

5.1 Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Emits toxic fumes under fire conditions.[6]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]

5.2 Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]
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Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth) and place in a

suitable container for disposal.[7]

Section 6: Hierarchy of Controls
To mitigate the risks associated with Trioctylamine, a hierarchical approach to controls should

be implemented.

Elimination/Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risks.

Section 7: Toxicological and Ecological Information
7.1 Toxicological Data:

Acute Toxicity: LD50 Intraperitoneal - Rat - 1,000 mg/kg.[4]
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Skin Corrosion/Irritation: Causes skin irritation.[4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4]

Reproductive Toxicity: May damage fertility or the unborn child.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (heart)

through prolonged or repeated exposure.[2]

7.2 Ecological Data:

Trioctylamine is very toxic to aquatic life with long-lasting effects. Avoid release to the

environment.[5]

This guide is intended to provide essential safety information for the handling of Trioctylamine.

It is not a substitute for a comprehensive risk assessment and the user's own judgment. Always

refer to the most current Safety Data Sheet (SDS) from the manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Trioctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072094#trioctylamine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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